Cas no 1805534-55-7 (2-(Difluoromethyl)-3-fluoro-5-methylpyridine-4-sulfonamide)

• Product Name: 2-(Difluoromethyl)-3-fluoro-5-methylpyridine-4-sulfonamide
• CAS No: 1805534-55-7
• MF: C₇H₇F₃N₂O₂S
• MW: 240.202890634537
• CID: 4806003
• Update Time: 2025-11-07

2-(Difluoromethyl)-3-fluoro-5-methylpyridine-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-3-fluoro-5-methylpyridine-4-sulfonamide

• Inchi： 1S/C7H7F3N2O2S/c1-3-2-12-5(7(9)10)4(8)6(3)15(11,13)14/h2,7H,1H3,(H2,11,13,14)
• InChI Key： STCSBQGSUCVKCO-UHFFFAOYSA-N
• SMILES： S(C1=C(C(C(F)F)=NC=C1C)F)(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 317
• XLogP3: 0.5
• Topological Polar Surface Area: 81.4

Additional information on 2-(Difluoromethyl)-3-fluoro-5-methylpyridine-4-sulfonamide

2-(Difluoromethyl)-3-fluoro-5-methylpyridine-4-sulfonamide (CAS No. 1805534-55-7)

The compound 2-(Difluoromethyl)-3-fluoro-5-methylpyridine-4-sulfonamide, identified by the CAS registry number 1805534-55-7, is a highly specialized organic chemical with significant applications in various fields, particularly in the pharmaceutical and agrochemical industries. This compound is characterized by its unique structure, which includes a pyridine ring substituted with difluoromethyl, fluoro, and methyl groups, along with a sulfonamide functional group at the 4-position of the pyridine ring.

The synthesis of 2-(Difluoromethyl)-3-fluoro-5-methylpyridine-4-sulfonamide involves a series of carefully controlled reactions, including nucleophilic substitutions, Friedel-Crafts alkylation, and sulfonation processes. The presence of multiple halogen atoms (fluorine) in its structure contributes to its high reactivity and selectivity in various chemical reactions. Recent studies have highlighted its potential as a precursor for the development of novel bioactive molecules, particularly in the context of drug discovery and agrochemical formulations.

One of the most notable applications of this compound is in the field of pest control. Researchers have demonstrated that 2-(Difluoromethyl)-3-fluoro-5-methylpyridine-4-sulfonamide exhibits potent insecticidal activity against a wide range of agricultural pests, including aphids, whiteflies, and certain species of beetles. Its ability to disrupt key biochemical pathways in these pests makes it a promising candidate for the development of eco-friendly pesticides that minimize environmental impact while maintaining high efficacy.

In addition to its pesticidal properties, this compound has also shown potential in the pharmaceutical sector. Studies have indicated that 2-(Difluoromethyl)-3-fluoro-5-methylpyridine-4-sulfonamide can act as a selective inhibitor of certain enzymes involved in inflammatory processes, suggesting its potential use in the treatment of chronic inflammatory diseases such as arthritis and inflammatory bowel disease. Furthermore, its sulfonamide group is known to enhance bioavailability and stability in biological systems, making it an attractive scaffold for drug development.

Recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic properties of 2-(Difluoromethyl)-3-fluoro-5-methylpyridine-4-sulfonamide with greater accuracy. These studies have revealed that the compound has favorable absorption profiles and low toxicity levels, which are critical factors for its consideration as a therapeutic agent. Moreover, its structural flexibility allows for further modifications to optimize its pharmacodynamic properties, opening new avenues for research and development.

The environmental impact of 2-(Difluoromethyl)-3-fluoro-5-methylpyridine-4-sulfonamide has also been a subject of recent investigations. Studies conducted under controlled conditions have demonstrated that this compound degrades efficiently under aerobic conditions, reducing concerns about its persistence in soil and water systems. This finding is particularly significant for its application in agriculture, where minimizing environmental footprint is a top priority.

In conclusion, 2-(Difluoromethyl)-3-fluoro-5-methylpyridine-4-sulfonamide (CAS No. 1805534-55-7) represents a versatile and innovative chemical entity with diverse applications across multiple industries. Its unique structure, combined with recent advances in synthetic methodologies and computational modeling, positions it as a key player in the development of next-generation pesticides and therapeutic agents. As research continues to uncover new insights into its properties and potential uses, this compound is poised to make significant contributions to both scientific innovation and practical applications.